molecular formula C11H18N2 B8661067 N~1~-(3-Methylbutyl)benzene-1,2-diamine CAS No. 89767-25-9

N~1~-(3-Methylbutyl)benzene-1,2-diamine

Cat. No.: B8661067
CAS No.: 89767-25-9
M. Wt: 178.27 g/mol
InChI Key: XCTNWXIXVVHSMQ-UHFFFAOYSA-N
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Description

N~1~-(3-Methylbutyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

89767-25-9

Molecular Formula

C11H18N2

Molecular Weight

178.27 g/mol

IUPAC Name

2-N-(3-methylbutyl)benzene-1,2-diamine

InChI

InChI=1S/C11H18N2/c1-9(2)7-8-13-11-6-4-3-5-10(11)12/h3-6,9,13H,7-8,12H2,1-2H3

InChI Key

XCTNWXIXVVHSMQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCNC1=CC=CC=C1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under cooling, o-nitroacetoanilide (7.2 g, 40 mmol), acetone (28 ml) and powdered potassium hydroxide (2.2 g, 39 mmol) were mixed, to which 1-bromo-3-methylbutane (6.0 g, 40 mmol) was added. After the mixture was refluxed for 5 hours, the precipitate was removed by filtration. The filtrate was concentrated in vacuo and was extracted with chloroform. The occurred oily substance (9.8 g, 39 mmol) was refluxed for concd. hydrochloric acid (39 ml, 390 mmol) for 3 hours. The resultant was extracted with chloroform and concentrated in vacuo to give oily substance (6.4 g, 30.7 mmol), which was added to a mixture of powdered iron (17.1 g, 306 mmol), ethanol (24.5 ml), water (6.2 ml) and concd. hydrochloric acid (0.3 ml, 300 mmol). After the mixture was refluxed for 1.5 hours, the product was treated as in a usual process to obtain the title intermediate.
Quantity
7.2 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
28 mL
Type
solvent
Reaction Step One
Quantity
39 mL
Type
reactant
Reaction Step Two
Quantity
0.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
17.1 g
Type
catalyst
Reaction Step Four
Name
Quantity
6.2 mL
Type
solvent
Reaction Step Four
Quantity
24.5 mL
Type
solvent
Reaction Step Four

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